![molecular formula C23H25N5O6 B2489676 N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-(4-nitrophenyl)piperazine-1-carboxamide CAS No. 891115-14-3](/img/structure/B2489676.png)
N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-(4-nitrophenyl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound belongs to a class of chemicals that often exhibit significant biological activity due to their complex molecular structure, which includes multiple functional groups such as carboxamide, piperazine, and a dioxin ring. These functional groups and structural motifs are commonly found in pharmaceuticals and research chemicals due to their interactions with biological molecules.
Synthesis Analysis
The synthesis of complex molecules like the one described typically involves multi-step organic reactions, starting with simpler molecules and gradually building up the desired structure. Key steps may include the formation of the piperazine backbone, introduction of the nitrophenyl group, and assembly of the dioxin moiety. Methods such as palladium-catalyzed reactions, nitration, and cyclization reactions are crucial (Gabriele et al., 2006).
Scientific Research Applications
Antidepressant Potential
Compounds derived from 2,3-dihydro-(1,4-benzodioxin-5-yl)piperazine and benzo[b]thiophene, including variations with different substituents, have been synthesized to develop new dual antidepressant drugs. These compounds, including one closely related to the queried compound, have shown promising results in vitro for 5-HT(1A) receptor affinity and serotonin reuptake inhibition, which are critical in the treatment of depression (Silanes et al., 2004).
Polymer Synthesis
The compound has been utilized in the synthesis of ordered poly(amide-acylhydrazide-amide) from three nonsymmetric monomers. This research demonstrates the feasibility of forming ordered polymers from nonsymmetric monomers and includes the use of components like piperazine (Yu, Seino, & Ueda, 1999).
Antihypertensive Drug Synthesis
N-(2,3-Dihydrobenzo[1,4]dioxin-2-carbonyl)piperazine is a key intermediate in the preparation of the antihypertensive drug Doxazosin. This research offers an improved process for synthesizing this intermediate, highlighting its importance in developing medications for hypertension and benign prostate hyperplasia (Ramesh, Reddy, & Reddy, 2006).
properties
IUPAC Name |
N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-4-(4-nitrophenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O6/c29-22-13-16(15-27(22)19-5-6-20-21(14-19)34-12-11-33-20)24-23(30)26-9-7-25(8-10-26)17-1-3-18(4-2-17)28(31)32/h1-6,14,16H,7-13,15H2,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUNJQVPMFQATPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)NC3CC(=O)N(C3)C4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.